Cas no 55661-35-3 (1-(1H-Benzimidazol-1-YL)propan-2-amine)

1-(1H-Benzimidazol-1-YL)propan-2-amine structure
55661-35-3 structure
Product Name:1-(1H-Benzimidazol-1-YL)propan-2-amine
CAS No:55661-35-3
MF:C10H13N3
MW:175.230321645737
CID:851486
Update Time:2023-08-02

1-(1H-Benzimidazol-1-YL)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-ethanamine,alpha-methyl-(9CI)
    • 1-(1H-BENZIMIDAZOL-1-YL)PROPAN-2-AMINE
    • 1-(1H-Benzimidazol-1-YL)propan-2-amine
    • Inchi: 1S/C10H13N3/c1-8(11)6-13-7-12-9-4-2-3-5-10(9)13/h2-5,7-8H,6,11H2,1H3
    • InChI Key: ICBXOKALZGMLQF-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)CC(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Topological Polar Surface Area: 43.8
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